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Compound Name: Methyl 5-fluoro-3-methylpicolinate

Cat. No.: B1456871

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 5-fluoro-3-methylpicolinate, identified by the CAS number 1346148-32-0, is a
fluorinated pyridine derivative that has emerged as a critical building block in the synthesis of
complex organic molecules.[1] Its unique substitution pattern, featuring a fluorine atom at the 5-
position and a methyl group at the 3-position of the pyridine ring, makes it a valuable
intermediate in the fields of medicinal chemistry and agrochemical research.[1] This guide
provides a comprehensive overview of its chemical properties, synthesis, and applications, with
a focus on its role in drug discovery and development. We will delve into the mechanistic
considerations of its reactivity and provide practical, field-proven insights for its utilization in the
laboratory.

Introduction: The Strategic Importance of
Fluorinated Picolinates

The incorporation of fluorine into organic molecules is a well-established strategy in drug
design to enhance metabolic stability, binding affinity, and bioavailability.[1][2] The pyridine
scaffold, a common motif in pharmaceuticals, is often functionalized to modulate its electronic
and steric properties. Methyl 5-fluoro-3-methylpicolinate serves as a versatile synthon,
combining the benefits of a fluorinated pyridine core with a reactive methyl ester group,
enabling a variety of chemical transformations.[1]
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The presence of the methyl group can also play a significant role in modulating the
physicochemical, pharmacodynamic, and pharmacokinetic properties of a molecule.[3] This
strategic placement of substituents on the picolinate ring system makes this compound a
"privileged scaffold" for the synthesis of novel active molecules.[1]

Physicochemical Properties and Data

A thorough understanding of the physicochemical properties of a reagent is paramount for its
effective use in synthesis and for ensuring laboratory safety.

Property Value Source

CAS Number 1346148-32-0 [11[41516107118]

Molecular Formula CsHsFNO:2 [1105]161[8]

Molecular Weight 169.15 g/mol [1][4]i6][8]

Appearance White to off-white solid [419]

Boiling Point (Predicted) 233.2+35.0°C [419]

Density (Predicted) 1.199 + 0.06 g/cm?3 [4119]

pKa (Predicted) -0.23+0.10 [419]

Storage Sealed in a dry place at room AslLe]
temperature

Synthesis and Mechanistic Considerations

While specific, detailed industrial synthesis routes for methyl 5-fluoro-3-methylpicolinate are
often proprietary, a general and plausible laboratory-scale synthesis can be conceptualized
based on established organic chemistry principles. A common strategy involves the
esterification of the corresponding carboxylic acid, 5-fluoro-3-methylpicolinic acid (CAS
1256808-59-9).[10]

Conceptual Synthesis Workflow
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Step 1: Esterification

5-Fluoro-3-methylpicolinic aci
(CAS: 1256808-59-9)

3 Methanol (MeOH)

[ Acid Catalyst (e.g., H2SOa4) ]

( )

Step 2: Work-up and Purification

Quenching
(e.g., NaHCO:s solution)
Extraction
(e.g., Ethyl Acetate)

Drying
(e.g., MgSOa)

Purification
(e.g., Column Chromatography)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Methyl 5-fluoro-3-methylpicolinate.
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Detailed Experimental Protocol (Hypothetical)

e Reaction Setup: To a solution of 5-fluoro-3-methylpicolinic acid (1.0 eq) in methanol (10 vol),
add a catalytic amount of concentrated sulfuric acid (0.1 eq) at room temperature.

o Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

o Work-up: Upon completion, cool the reaction mixture to room temperature and carefully
neutralize the acid with a saturated aqueous solution of sodium bicarbonate.

o Extraction: Extract the aqueous layer with ethyl acetate (3 x 10 vol).

e Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium
sulfate, filter, and concentrate under reduced pressure.

« Purification: Purify the crude product by column chromatography on silica gel to afford the
desired methyl 5-fluoro-3-methylpicolinate.

Applications in Drug Discovery and Agrochemicals

Methyl 5-fluoro-3-methylpicolinate is a key intermediate in the synthesis of a variety of
biologically active molecules.[1]

o Pharmaceuticals: The fluorinated pyridine core of this compound can be incorporated into
molecules targeting a wide range of therapeutic areas, including oncology, inflammation, and
infectious diseases.[1][11] The ester functionality allows for further chemical transformations,
such as amidation or reduction, to build more complex molecular architectures.[1]

o Agrochemicals: Picolinic acid derivatives are a known class of synthetic auxin herbicides.[1]
The fluorine and methyl substitutions on the pyridine ring are crucial for modulating the
biological activity and physicochemical properties of the resulting herbicide candidates.[1]
This compound is used in the development of modern pesticides, herbicides, and fungicides,
where the fluorine atom often enhances efficacy and metabolic stability.[11][12]

Reaction Versatility
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The reactivity of methyl 5-fluoro-3-methylpicolinate is governed by the electronic properties
of the substituted pyridine ring and the ester group.

Ester Transformations

Primary Alcohol
G/Iethyl 5-f|uoro-3-methylpicolinate]————>©—> Amide Derivative

AN

Pyridine Ring Modifications

Regioselectively
Functionalized Pyridine

Further Functionalized
Pyridine

Click to download full resolution via product page
Caption: Key reaction pathways for Methyl 5-fluoro-3-methylpicolinate.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling
methyl 5-fluoro-3-methylpicolinate.

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[1][5]

o Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
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contact lenses, if present and easy to do. Continue rinsing).[5]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[13][14]

e Handling: Handle in a well-ventilated area, preferably in a fume hood.[13] Keep away from
heat, sparks, and open flames.[13][14]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[13][14]

For research use only. This compound is not intended for human or veterinary use.[1]

Conclusion

Methyl 5-fluoro-3-methylpicolinate is a valuable and versatile building block for synthetic
chemists. Its unique structural features provide a platform for the development of novel
pharmaceuticals and agrochemicals. A thorough understanding of its properties, synthesis, and
reactivity is essential for leveraging its full potential in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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